BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Guide: Physical Properties of 4-
Chloro-2,6-dimethyl-3-nitropyridine

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

4-Chloro-2,6-dimethyl-3-
Compound Name:
nitropyridine

Cat. No.: B103006

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Chloro-2,6-dimethyl-3-nitropyridine is a halogenated and nitrated pyridine derivative. Its
chemical structure, featuring a pyridine ring substituted with chloro, nitro, and methyl groups,
makes it a versatile intermediate in organic synthesis. This compound serves as a critical
building block in the development of various agrochemicals and pharmaceuticals.[1] Its utility
stems from the reactivity of the chloro and nitro groups, which can be targeted for various
chemical transformations to build more complex molecular architectures. This guide provides
an in-depth overview of the core physical and chemical properties of 4-Chloro-2,6-dimethyl-3-
nitropyridine, along with relevant experimental methodologies.

Core Physical and Chemical Properties

The key physical and chemical identifiers for 4-Chloro-2,6-dimethyl-3-nitropyridine are
summarized in the table below. This data is essential for its proper handling, storage, and
application in experimental settings.
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Property Value Citation(s)

CAS Number 15513-48-1 [1][2]

Molecular Formula C7H7CIN20:2 [1][2]

Molecular Weight 186.60 g/mol [1]

Appearance White to light yellow (3]
powder/crystal

Melting Point 70-75 °C [1][3][4]

Boiling Point 270.3 £ 35.0 °C (Predicted) [5]

Purity > 98% (by GC) [11[3]

Synonyms 4-Chloro-3-nitro-2,6-lutidine [1][3]

Storage Conditions

Storeat2 -8 °C

[1]

Experimental Protocols

The determination of a compound's physical properties is fundamental to its characterization.
Below is a detailed, generalized protocol for determining the melting point of a crystalline solid
like 4-Chloro-2,6-dimethyl-3-nitropyridine using a modern digital melting point apparatus.

Melting Point Determination Protocol

The melting point is a critical indicator of a compound's purity. A sharp melting range (typically
0.5-1.0°C) is characteristic of a pure crystalline compound, while impurities tend to depress and
broaden the melting range.

Objective: To determine the melting point range of a solid crystalline sample.
Materials:
e 4-Chloro-2,6-dimethyl-3-nitropyridine sample

e Capillary tubes (sealed at one end)
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 Digital melting point apparatus (e.g., DigiMelt or similar)
e Spatula
o Mortar and pestle (optional, if sample is not a fine powder)
Procedure:
e Sample Preparation:
o Ensure the sample is completely dry.[6]

o If the sample consists of large crystals, gently grind it into a fine powder using a mortar
and pestle. This ensures uniform packing and heat transfer.[7]

o Tap the open end of a capillary tube into the powdered sample to collect a small amount of
material.

o Gently tap the sealed end of the capillary tube on a hard surface to pack the sample down
into the bottom. The packed sample height should be approximately 1-2 mm.[8]

e Apparatus Setup:
o Turn on the digital melting point apparatus and allow it to stabilize.

o Set the starting temperature to at least 15-20°C below the expected melting point.[9] For
an unknown, a rapid preliminary run can be performed to find an approximate range.[9]

o Set a slow ramp rate, typically 1-2°C per minute, to ensure thermal equilibrium is
maintained.[8]

e Measurement:
o Insert the packed capillary tube into the heating block of the apparatus.[6]
o Begin the heating program.

o Observe the sample through the viewing lens.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.westlab.com/blog/measuring-melting-point
https://www.scribd.com/document/703986528/11-Experiment-3-1
https://teaching.ch.ntu.edu.tw/gclab/eng/wp-content/uploads/5_M20_Melting-pointRecrystallization.pdf
https://jan.ucc.nau.edu/~jkn/235Manual
https://jan.ucc.nau.edu/~jkn/235Manual
https://teaching.ch.ntu.edu.tw/gclab/eng/wp-content/uploads/5_M20_Melting-pointRecrystallization.pdf
https://www.westlab.com/blog/measuring-melting-point
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b103006?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Record the temperature at which the first drop of liquid appears (the beginning of the
melting range).

o Continue observing and record the temperature at which the last solid crystal melts into a
liquid (the end of the melting range).[7]

e Post-Measurement:
o Allow the apparatus to cool down.
o Dispose of the used capillary tube in the designated glass waste container.

o For high accuracy, repeat the determination with two more samples to ensure consistency.

Visualizations: Synthesis and Experimental
Workflow

The following diagrams, generated using Graphviz, illustrate key logical and experimental
processes related to 4-Chloro-2,6-dimethyl-3-nitropyridine.

Synthesis Pathway

The following diagram outlines a patented method for the synthesis of 4-Chloro-2,6-dimethyl-
3-nitropyridine, showcasing the progression from the initial raw material to the final product
through key chemical transformations.[10]
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Caption: Synthesis of 4-Chloro-2,6-dimethyl-3-nitropyridine.

Experimental Workflow: Melting Point Determination

This workflow diagram illustrates the sequential steps involved in determining the melting point
of a solid sample, as detailed in the experimental protocol.
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Caption: Workflow for Melting Point Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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